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Compound of Interest

Compound Name: Ethyl 3,5-difluorobenzoylformate

Cat. No.: B1302089 Get Quote

This technical guide provides comprehensive information on the chemical and physical

properties of Ethyl 3,5-difluorobenzoylformate, targeting researchers, scientists, and

professionals in drug development. The document includes a summary of its molecular data, a

detailed experimental protocol for the synthesis of a structurally related compound, and a

workflow diagram illustrating the synthetic process.

Core Compound Data
Ethyl 3,5-difluorobenzoylformate is a fluorinated organic compound with applications as a

chemical building block in the synthesis of more complex molecules, particularly in the

pharmaceutical and agrochemical industries. Its chemical properties are summarized below.
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Property Value

Molecular Formula C10H8F2O3[1]

Molecular Weight 214.17 g/mol [1]

CAS Number 208259-57-8[1]

Synonyms
Ethyl 3,5-difluorophenylglyoxylate, ethyl 2-(3,5-

difluorophenyl)-2-oxoacetate[1]

Density 1.27 g/mL at 25 °C[1]

Boiling Point 247.4 °C[1]

Flash Point 66 °C[1]

Refractive Index n20/D 1.482

SMILES CCOC(=O)C(=O)C1=CC(F)=CC(F)=C1[1]

InChI Key JPTHBXHXKOKMTE-UHFFFAOYSA-N

Experimental Protocol: Synthesis of a Related
Compound
While a specific, detailed protocol for the synthesis of Ethyl 3,5-difluorobenzoylformate is not

readily available in the provided search results, a representative procedure for a structurally

analogous compound, Ethyl 2,5-difluorobenzoylformate, is described. This method involves the

formation of a Grignard reagent followed by its reaction with diethyl oxalate. This protocol can

be adapted by starting with the appropriate isomer, 1-bromo-3,5-difluorobenzene.

Synthesis of Ethyl 2,5-difluorobenzoylformate

Step 1: Grignard Reagent Preparation

To a solution of magnesium (2.55 g, 105 mmol) in tetrahydrofuran (THF, 25 mL), slowly

add 2-bromo-1,4-difluorobenzene (19.70 g, 100 mmol).

Step 2: Reaction with Diethyl Oxalate
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In a separate flask, prepare a solution of diethyl oxalate (15.34 g, 105 mmol) in THF (10

mL) and cool to -40°C or lower.

Add the previously prepared Grignard reagent dropwise to the diethyl oxalate solution,

maintaining the low temperature.

After the addition is complete, allow the reaction temperature to rise to 0°C and continue

stirring for 1 hour.

Step 3: Work-up and Purification

Quench the reaction by adding a saturated aqueous solution of ammonium chloride and

water (200 mL).

Extract the product with ethyl acetate (2 x 200 mL).

Dry the combined organic layers over magnesium sulfate, filter, and remove the solvent

under reduced pressure.

The crude product is then purified by distillation under reduced pressure to yield ethyl 2-

(2,5-difluorophenyl)-2-oxoacetate as a colorless liquid.

Visualization of Synthetic Workflow
The following diagram illustrates the key steps in the synthesis of ethyl aryl-glyoxylates via a

Grignard reaction, as described in the protocol above.
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Step 1: Grignard Reagent Formation

Step 2: Acylation

Step 3: Work-up & Purification

1-Bromo-3,5-difluorobenzene
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Caption: Synthetic workflow for Ethyl 3,5-difluorobenzoylformate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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